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CAS No.: 35694-08-7

Cat. No.: B1583167

Get Quote

An In-Depth Technical Guide to the Health Effects of Exposure to PCB-194

Abstract
Polychlorinated biphenyl (PCB) congener 194 (2,2',3,3',4,4',5,5'-Octachlorobiphenyl) is a

highly chlorinated, persistent organic pollutant found in legacy commercial PCB mixtures and

throughout the global environment.[1][2] Due to its lipophilic nature, PCB-194 bioaccumulates

in the fatty tissues of organisms, biomagnifying up the food chain and posing a significant risk

to human health.[3][4] This technical guide synthesizes current research on the toxicokinetics,

mechanisms of action, and systemic health effects of PCB-194. We delve into its profound

neurotoxic, endocrine-disrupting, and carcinogenic properties, providing a mechanistic

framework for understanding its pathology. This document is intended to serve as a

foundational resource for professionals engaged in toxicological research and the development

of therapeutic interventions for exposure-related diseases.

Introduction to PCB-194: A Persistent
Environmental Toxicant

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1583167#bc-rfq
https://www.benchchem.com/product/b1583167/docs?utm_src=pdf-body#health-effects-of-exposure-to-pcb-194
http://exposome-explorer.iarc.fr/compounds/1135
https://doh.wa.gov/community-and-environment/contaminants/pcbs
https://pmc.ncbi.nlm.nih.gov/articles/PMC4591098/
https://www.mdpi.com/2305-6304/10/7/365
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PCB-194 is one of 209 distinct congeners of polychlorinated biphenyls.[5][6] These synthetic

aromatic compounds were widely used in industrial applications such as coolants and

lubricants in electrical equipment, as well as in plasticizers and flame retardants, before their

manufacture was banned in the United States in 1977.[2][5] Despite the ban, their chemical

stability prevents them from breaking down easily, leading to their persistence in soil, water,

and air.[2][7]

The primary route of human exposure to PCB-194 is through the consumption of contaminated

food, particularly fatty fish, meat, and dairy products.[4][7] Its structure, featuring eight chlorine

atoms, makes it highly resistant to metabolic degradation, contributing to a long biological half-

life and sustained body burden.[8]

Toxicokinetics and Metabolic Fate
The toxicokinetics of PCB-194 are governed by its high degree of chlorination and lipophilicity.

Absorption and Distribution: Following ingestion, inhalation, or dermal contact, PCB-194 is

readily absorbed and distributed throughout the body.[7][9] Its lipophilic character facilitates

its passage across biological membranes and subsequent accumulation in adipose tissue,

liver, and the brain.[8] PCBs can cross the placenta and are excreted in breast milk, leading

to significant fetal and neonatal exposure.[2][7]

Metabolism and Excretion: The metabolism of PCBs occurs primarily in the liver, mediated

by the cytochrome P-450 monooxygenase system.[8] However, highly chlorinated congeners

like PCB-194, which lack adjacent non-chlorinated carbon atoms, are metabolized very

slowly. This resistance to biotransformation is a key factor in its persistence and toxicity.[8]

When metabolism does occur, it can produce hydroxylated metabolites (OH-PCBs), which

may possess their own unique toxicological profiles, including endocrine-disrupting activities.

[10] Elimination is biphasic, with an initial, faster phase followed by a much longer terminal

half-life due to its sequestration in fat depots.[8]

Core Mechanisms of Toxicity
PCB-194 exerts its toxic effects through multiple, interconnected molecular pathways. Unlike

dioxin-like PCBs that act primarily through the aryl hydrocarbon receptor (AhR), the toxicity of

non-dioxin-like congeners such as PCB-194 is often attributed to other mechanisms.
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Disruption of Intracellular Calcium Homeostasis
A primary mechanism of neurotoxicity for PCB-194 and other non-dioxin-like PCBs is the

disruption of intracellular calcium (Ca²⁺) signaling.[11] These congeners are known to directly

interact with and sensitize ryanodine receptors (RyRs), which are critical intracellular calcium

release channels found on the endoplasmic reticulum.[12]

This sensitization leads to uncontrolled leakage of Ca²⁺ into the cytoplasm, disrupting the

precise spatial and temporal signaling required for normal neuronal function, including

neurotransmitter release, synaptic plasticity, and gene expression.[11] Chronic elevation of

intracellular Ca²⁺ can also trigger apoptotic pathways and contribute to oxidative stress.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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